Adipokinetic Hormone (Anax Imperator Mauricianus)

• CAS RN: 154512-22-8
• Molecular Formula: C₄₅H₅₉N₁₁O₁₂
• Molecular Weight: 946.02
• synonyms: 5-oxo-L-prolyl-L-valyl-L-asparaginyl-L-phenylalanyl-L-seryl-L-prolyl-L-seryl-L-Tryptophanamide; Chromatophorotropin, red-pigment-concentrating (Pandalus borealis) 2-L-valine-7-L-serine-; 1686: PN: US20040102389 SEQID: 10049 claimed protein; Adipokine

Description

Adipokinetic Hormone (Anax Imperator Mauricianus) is a metabolic neuropeptide that mediates the mobilization of energy substrates in many insects. It is a peptide hormone formed from 10 amino acids. The molecular formula is C45H59N11O12 and it has a molecular weight of 946.02.

Synthesis Analysis

Adipokinetic hormones (AKHs) are essential for increased lipid metabolism and fecundity in response to certain infections in insects. Knockdown of AKH and its receptor not only results in triacylglycerol accumulation and a decline of glycogen, but also significantly decreases fecundity.

Chemical Reactions Analysis

AKH canonically functions through selective binding to a specific receptor which ultimately leads to elevated activity of the glycogen phosphorylase enzyme and triglyceride lipases. This facilitates the mobilization of carbohydrate and lipid stores from the fat body.

Physical And Chemical Properties Analysis

The molecular formula of Adipokinetic Hormone (Anax Imperator Mauricianus) is C45H59N11O12 and it has a molecular weight of 946.02.

Future Directions

Adipokinetic hormones (AKHs) have become an important area of study, particularly in insect crop pests and insects that act as intermediate or vector hosts for parasites that can affect humans or animals. Information about the 3D structure and binding mode of Anoga-HrTH to its receptor are vital for the design of suitable mimetics which can act as insecticides.